Cas no 774191-08-1 (2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine)

• Product name: 2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine
• CAS No: 774191-08-1
• MF: C₄H₉N₅S
• MW: 159.21276
• CID: 826762
• PubChem ID: 2106530

2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-ethylamine
• 2-(1-methyltetrazol-5-yl)sulfanylethanamine
• 006157
• 2-(1-methyl-1,2,3,4-tetraazol-5-ylthio)ethylamine
• 2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine
• 2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine(SALTDATA: HCl)
• AC1M1WN5
• AC1Q40GA
• AG-H-09759
• SBB013896
• ZERO
• 2-(1-methyl-1H-tetrazol-5-ylthio)ethanamine
• SCHEMBL9600395
• 2-((1-Methyl-1H-tetrazol-5-yl)thio)ethanamine
• 774191-08-1
• AKOS000205260
• FT-0693273
• 5-[(2-aminoethyl)sulfanyl]-1-methyl-1h-1,2,3,4-tetrazole
• 2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-amine
• DTXSID50366542
• 2-[(1-methyl-1h-tetrazol-5-yl)thio]ethanamine
• 2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]-1-ETHANAMINE
• 2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine

• MDL： MFCD05134760
• Inchi： InChI=1S/C4H9N5S/c1-9-4(6-7-8-9)10-3-2-5/h2-3,5H2,1H3
• InChI Key： FSDREOUPUVVLSF-UHFFFAOYSA-N
• SMILES： CN1C(=NN=N1)SCCN

Computed Properties

• Exact Mass: 159.05800
• Monoisotopic Mass: 159.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9Ų
• XLogP3: -0.8

Experimental Properties

• PSA: 94.92000
• LogP: -0.03880

2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine Security Information

2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers